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Compound of Interest

Compound Name: 1,2-Diaminoguanidine

Cat. No.: B1195052 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage and handling of 1,2-
diaminoguanidine and its salts.

Frequently Asked Questions (FAQs)
Q1: What is the proper way to store 1,2-diaminoguanidine monohydrochloride?

A1: 1,2-Diaminoguanidine monohydrochloride should be stored in a tightly closed container in

a dry, cool, and well-ventilated area.[1][2] It is recommended to store it under an inert

atmosphere to prevent degradation.[1][2] Keep the compound away from heat, sparks, and

open flames.[1][2]

Q2: What are the known incompatibilities of 1,2-diaminoguanidine and its salts?

A2: 1,2-Diaminoguanidine and its salts are incompatible with strong oxidizing agents.[1]

Contact with these substances should be strictly avoided to prevent hazardous reactions.

Q3: Is 1,2-diaminoguanidine monohydrochloride sensitive to moisture?

A3: While not explicitly classified as hygroscopic in all safety data sheets, good laboratory

practice for guanidine salts and similar compounds involves protection from moisture.[3] It is

advisable to handle the compound in a controlled-humidity environment or a glove box if

possible.
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Q4: What is the appearance and solubility of 1,2-diaminoguanidine monohydrochloride?

A4: 1,2-Diaminoguanidine monohydrochloride is typically a white to light beige or light brown

crystalline solid or powder.[4] It is soluble in water at a concentration of 50 mg/mL.[4][5]

Troubleshooting Guides
Issue 1: The compound appears discolored or has
clumped together.

Possible Cause 1: Improper Storage. Exposure to moisture and air can lead to degradation

and physical changes in the compound.

Solution: Always store 1,2-diaminoguanidine monohydrochloride in a tightly sealed

container in a desiccator or a dry, inert atmosphere.[1][2] If clumping is observed, it may

indicate moisture absorption. The quality of the compound for sensitive experiments should

be verified.

Possible Cause 2: Exposure to Light. While not always specified, light sensitivity can be a

factor for complex organic molecules.

Solution: Store the container in a dark place or use an amber-colored vial to protect it from

light.

Issue 2: Inconsistent experimental results.
Possible Cause 1: Compound Degradation. Over time or due to improper storage, the

compound may have degraded, leading to lower purity and affecting experimental outcomes.

Solution: Use a fresh batch of the compound or re-verify the purity of the existing stock using

an appropriate analytical method like HPLC. It is recommended to use the compound shortly

after purchase and store it correctly.

Possible Cause 2: Incomplete Dissolution. The compound may not be fully dissolved, leading

to inaccurate concentrations in your experiments.

Solution: Ensure the compound is completely dissolved in the solvent as per its solubility

profile (50 mg/mL in water).[4][5] Gentle warming or vortexing can aid dissolution, but be

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1195052?utm_src=pdf-body
https://www.benchchem.com/product/b1195052?utm_src=pdf-body
https://www.reddit.com/r/Chempros/comments/113rp5w/how_to_remove_water_from_a_hygroscopic_solid/
https://www.reddit.com/r/Chempros/comments/113rp5w/how_to_remove_water_from_a_hygroscopic_solid/
https://pdfs.semanticscholar.org/f3d5/6c7a0ec11acb99976b7d1d176a1ca521befd.pdf
https://www.benchchem.com/product/b1195052?utm_src=pdf-body
https://www.benchchem.com/product/b213125
https://buildingblock.bocsci.com/product/1-3-diaminoguanidine-monohydrochloride-cas-36062-19-8-314909.html
https://www.reddit.com/r/Chempros/comments/113rp5w/how_to_remove_water_from_a_hygroscopic_solid/
https://pdfs.semanticscholar.org/f3d5/6c7a0ec11acb99976b7d1d176a1ca521befd.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mindful of the compound's thermal stability.

Data Presentation
Property Value References

Chemical Name
1,2-Diaminoguanidine

monohydrochloride
[1][2]

CAS Number 36062-19-8 [1][2]

Appearance
White to light beige or light

brown crystalline powder/solid
[4][5]

Solubility in Water 50 mg/mL [4][5]

Melting Point Decomposes at 180-182 °C [4][6]

Storage Temperature
Room Temperature (in a cool,

dry place)
[5]

Experimental Protocols
Protocol for Reconstitution of 1,2-Diaminoguanidine
Monohydrochloride

Preparation: Work in a clean, dry area, preferably under an inert atmosphere (e.g., in a glove

box or using a nitrogen-flushed bag).

Weighing: Accurately weigh the desired amount of 1,2-diaminoguanidine
monohydrochloride powder using a calibrated analytical balance. Transfer the powder to a

sterile, amber-colored vial.

Solvent Addition: Add the appropriate volume of solvent (e.g., sterile, deionized water) to

achieve the desired concentration (not exceeding 50 mg/mL).

Dissolution: Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

A clear to very slightly hazy, colorless to faintly yellow solution should be obtained.[5]
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Storage of Solution: If not for immediate use, store the solution at 2-8°C. The stability of the

solution should be determined for your specific experimental conditions.

Visualizations
Caption: Workflow for the safe handling of 1,2-diaminoguanidine and its salts.

Caption: Troubleshooting guide for degradation and inconsistent results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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